Buclizine
Buclizine
Buclizine is a piperazine histamine H1 receptor antagonist with primarily antiemetic and antivertigo activities. Buclizine binds to and blocks the histamine H1 receptor, thereby preventing the symptoms that are caused by histamine activity. Buclizine exerts its anti-emetic effect by binding to and blocking the muscarinic and histamine receptors in the vomiting center of the central nervous system (CNS). This may prevent activation of the chemoreceptor trigger zone (CTZ) and may reduce nausea and vomiting.
Buclizine, also known as buclizinum or softran, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Buclizine is a drug which is used for prevention and treatment of nausea, vomiting, and dizziness associated with motion sickness and vertigo (dizziness caused by other medical problems). Buclizine is considered to be a practically insoluble (in water) and relatively neutral molecule. Buclizine has been detected in multiple biofluids, such as urine and blood. Within the cell, buclizine is primarily located in the membrane (predicted from logP). In humans, buclizine is involved in the buclizine H1-antihistamine action pathway.
Buclizine is an N-alkylpiperazine carrying (4-chlorophenyl)(phenyl)methyl and 4-tert-butylbenzyl groups. It has a role as an antiemetic, a cholinergic antagonist, a histamine antagonist, a local anaesthetic and a central nervous system depressant. It is a N-alkylpiperazine and a member of monochlorobenzenes. It is a conjugate base of a buclizine(2+).
Buclizine, also known as buclizinum or softran, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Buclizine is a drug which is used for prevention and treatment of nausea, vomiting, and dizziness associated with motion sickness and vertigo (dizziness caused by other medical problems). Buclizine is considered to be a practically insoluble (in water) and relatively neutral molecule. Buclizine has been detected in multiple biofluids, such as urine and blood. Within the cell, buclizine is primarily located in the membrane (predicted from logP). In humans, buclizine is involved in the buclizine H1-antihistamine action pathway.
Buclizine is an N-alkylpiperazine carrying (4-chlorophenyl)(phenyl)methyl and 4-tert-butylbenzyl groups. It has a role as an antiemetic, a cholinergic antagonist, a histamine antagonist, a local anaesthetic and a central nervous system depressant. It is a N-alkylpiperazine and a member of monochlorobenzenes. It is a conjugate base of a buclizine(2+).
Brand Name:
Vulcanchem
CAS No.:
82-95-1
VCID:
VC0007866
InChI:
InChI=1S/C28H33ClN2/c1-28(2,3)25-13-9-22(10-14-25)21-30-17-19-31(20-18-30)27(23-7-5-4-6-8-23)24-11-15-26(29)16-12-24/h4-16,27H,17-21H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=C(C=C4)Cl
Molecular Formula:
C28H33ClN2
Molecular Weight:
433 g/mol
Buclizine
CAS No.: 82-95-1
Inhibitors
VCID: VC0007866
Molecular Formula: C28H33ClN2
Molecular Weight: 433 g/mol
| CAS No. | 82-95-1 |
|---|---|
| Product Name | Buclizine |
| Molecular Formula | C28H33ClN2 |
| Molecular Weight | 433 g/mol |
| IUPAC Name | 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)-phenylmethyl]piperazine |
| Standard InChI | InChI=1S/C28H33ClN2/c1-28(2,3)25-13-9-22(10-14-25)21-30-17-19-31(20-18-30)27(23-7-5-4-6-8-23)24-11-15-26(29)16-12-24/h4-16,27H,17-21H2,1-3H3 |
| Standard InChIKey | MOYGZHXDRJNJEP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=C(C=C4)Cl |
| Appearance | Solid powder |
| Boiling Point | 218 °C 218°C |
| Physical Description | Liquid |
| Description | Buclizine is a piperazine histamine H1 receptor antagonist with primarily antiemetic and antivertigo activities. Buclizine binds to and blocks the histamine H1 receptor, thereby preventing the symptoms that are caused by histamine activity. Buclizine exerts its anti-emetic effect by binding to and blocking the muscarinic and histamine receptors in the vomiting center of the central nervous system (CNS). This may prevent activation of the chemoreceptor trigger zone (CTZ) and may reduce nausea and vomiting. Buclizine, also known as buclizinum or softran, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Buclizine is a drug which is used for prevention and treatment of nausea, vomiting, and dizziness associated with motion sickness and vertigo (dizziness caused by other medical problems). Buclizine is considered to be a practically insoluble (in water) and relatively neutral molecule. Buclizine has been detected in multiple biofluids, such as urine and blood. Within the cell, buclizine is primarily located in the membrane (predicted from logP). In humans, buclizine is involved in the buclizine H1-antihistamine action pathway. Buclizine is an N-alkylpiperazine carrying (4-chlorophenyl)(phenyl)methyl and 4-tert-butylbenzyl groups. It has a role as an antiemetic, a cholinergic antagonist, a histamine antagonist, a local anaesthetic and a central nervous system depressant. It is a N-alkylpiperazine and a member of monochlorobenzenes. It is a conjugate base of a buclizine(2+). |
| Related CAS | 129-74-8 (di-hydrochloride) |
| Solubility | 2.46e-04 g/L |
| Synonyms | 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)piperazine Aphilan Bucladin-S buclizine buclizine dihydrochloride buclizine hydrochloride Softran |
| PubChem Compound | 6729 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume